Cas no 859520-79-9 (4-tert-butyl-N-cyclopentylcyclohexan-1-amine)

4-tert-butyl-N-cyclopentylcyclohexan-1-amine structure
859520-79-9 structure
Product Name:4-tert-butyl-N-cyclopentylcyclohexan-1-amine
CAS No:859520-79-9
Molecular Formula:C15H29N
Molecular Weight:223.397464513779
CID:5041822

4-tert-butyl-N-cyclopentylcyclohexan-1-amine Properties

Names and Identifiers

    • 4-tert-butyl-N-cyclopentylcyclohexan-1-amine
    • (4-tert-butyl-cyclohexyl)-cyclopentyl-amine
    • N-Cyclopentyl-4-tert-butylcyclohexanamine
    • InChIKey: PNAAIDUTDBAVFF-UHFFFAOYSA-N
    • Inchi: 1S/C15H29N/c1-15(2,3)12-8-10-14(11-9-12)16-13-6-4-5-7-13/h12-14,16H,4-11H2,1-3H3
    • SMILES: N(C1CCCC1)C1CCC(C(C)(C)C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Rotatable Bond Count: 3
  • Heavy Atom Count: 16
  • Complexity: 202
  • XLogP3: 4.3
  • Topological Polar Surface Area: 12

4-tert-butyl-N-cyclopentylcyclohexan-1-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Life Chemicals
F1967-9379-0.25g
4-tert-butyl-N-cyclopentylcyclohexan-1-amine
859520-79-9 95%+
0.25g
$211.0 2023-09-06
TRC
T257051-100mg
4-tert-butyl-n-cyclopentylcyclohexan-1-amine
859520-79-9
100mg
$ 70.00 2022-06-03

4-tert-butyl-N-cyclopentylcyclohexan-1-amine Related Literature

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